Cas no 1341907-13-8 ((2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine)

• Product Name: (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine
• CAS No: 1341907-13-8
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 5178761
• PubChem ID: 62758839
• Update Time: 2025-10-28

(2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-Methylbutan-2-yl)(1,3-thiazol-5-ylmethyl)amine
• 2-Methyl-N-(thiazol-5-ylmethyl)butan-2-amine
• (2-methylbutan-2-yl)[(1,3-thiazol-5-yl)methyl]amine
• 5-Thiazolemethanamine, N-(1,1-dimethylpropyl)-
• (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine

• Inchi： 1S/C9H16N2S/c1-4-9(2,3)11-6-8-5-10-7-12-8/h5,7,11H,4,6H2,1-3H3
• InChI Key： IWOCBTKFLQSCFK-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CNC(C)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine

Exploring the Versatile Applications of (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine (CAS No. 1341907-13-8)

The chemical compound (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine (CAS No. 1341907-13-8) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific and industrial fields. This tertiary amine derivative, featuring a thiazole ring and a branched alkyl group, presents intriguing characteristics that make it valuable for researchers and professionals alike.

One of the most searched questions regarding this compound relates to its synthetic pathways. The molecule can be synthesized through several routes, with the most common involving the reaction between 5-bromothiazole and 2-methyl-2-butylamine under controlled conditions. Recent advancements in green chemistry have led to more efficient synthesis methods, reducing waste and improving yields – a topic of great interest in today's environmentally conscious research landscape.

The physicochemical properties of (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine make it particularly interesting for pharmaceutical research. Its molecular weight of 184.3 g/mol and balanced lipophilicity profile suggest good blood-brain barrier penetration, a property highly sought after in CNS drug development. These characteristics align with current trends in neuropharmacology and drug discovery, areas that frequently appear in scientific literature searches.

In material science applications, the compound's thiazole moiety contributes to its potential as a building block for organic electronic materials. Researchers investigating OLED technology and organic semiconductors have shown particular interest in similar structures, as evidenced by the growing number of related publications and patent applications in this domain.

The stability profile of CAS No. 1341907-13-8 under various conditions is another frequently searched topic. Studies indicate that the compound remains stable at room temperature when stored properly, with degradation occurring only under extreme pH conditions or prolonged exposure to UV light. This stability makes it suitable for various formulation applications, particularly in controlled-release systems that are currently trending in pharmaceutical technology.

Analytical chemists often search for information about characterization methods for this compound. Standard techniques include HPLC with UV detection, GC-MS, and NMR spectroscopy. The distinctive proton environments in both the thiazole ring and the tertiary amine group produce characteristic signals that facilitate identification and purity assessment – crucial information for quality control in research and development settings.

Recent patent literature reveals growing interest in (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine as a potential pharmacophore in drug design. Its structural features appear in several patent applications for neurological disorders and metabolic diseases, reflecting current healthcare priorities and the compound's versatility in medicinal chemistry.

The regulatory status of this compound is another common search query. While not currently classified as a controlled substance in major pharmaceutical markets, researchers should always consult local regulations before working with this or any novel chemical entity. This precaution aligns with the increasing global emphasis on research compliance and ethical chemistry practices.

In the field of chemical biology, the compound's ability to interact with various enzyme systems has sparked interest. Preliminary studies suggest potential activity against certain kinase enzymes, making it a candidate for further investigation in targeted therapy development – a hot topic in precision medicine circles.

From a commercial perspective, the availability of (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine has increased in recent years, with several specialty chemical suppliers now offering it in research quantities. The current market price reflects its status as a research-grade chemical, with fluctuations tied to raw material availability and synthesis complexity.

Environmental scientists have begun examining the ecotoxicological profile of this compound, responding to growing concerns about chemical sustainability. Early data suggest moderate biodegradability under aerobic conditions, though more comprehensive studies are needed – a reflection of the increasing importance of green chemistry metrics in compound evaluation.

The future research directions for CAS No. 1341907-13-8 appear promising, with potential applications in catalysis, material science, and medicinal chemistry. Its structural features offer numerous possibilities for derivatization, making it a versatile intermediate for various synthetic applications. This adaptability ensures continued interest from both academic and industrial researchers.

For those working with this compound, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions are recommended – a reminder of the growing emphasis on laboratory safety culture in modern research environments.

In conclusion, (2-methylbutan-2-yl)(1,3-thiazol-5-yl)methylamine represents an intriguing chemical entity with diverse potential applications. Its unique structural features, combined with current scientific trends, position it as a compound worthy of further investigation across multiple disciplines. As research continues to uncover new properties and applications, this molecule will likely remain a subject of scientific interest and innovation.